6-(2,5-Dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,5-dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O3/c1-12-6-7-13(2)15(10-12)25-14(3)11-24-16-17(21-19(24)25)22(4)20(27)23(18(16)26)8-9-28-5/h6-7,10-11H,8-9H2,1-5H3
• InChI Key: SDLIIVYYQCQLBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol
• CAS No.: 878727-92-5

Description

6-(2,5-Dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Host for Anions

Imidazole containing bisphenol, similar in structure to 6-(2,5-Dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione, has been studied for its potential as a versatile host for anions. This compound and its salts with various acids demonstrate strong intramolecular hydrogen bonds and electrostatic interactions, suggesting its use in anion encapsulation and sensor applications (Nath & Baruah, 2012).

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide organic frameworks, closely related to the structure , have been shown to exhibit luminescence sensing capabilities. These complexes are sensitive to benzaldehyde-based derivatives, making them potential fluorescence sensors for specific chemicals (Shi, Zhong, Guo, & Li, 2015).

Photochromic Properties

Research on dimethylthiophen-3-yl)imidazoles, which are structurally similar, indicates their potential in photochromic applications. These compounds demonstrate photochromism upon irradiation, which could be explored for developing light-responsive materials (Bai, Han, Wang, & Meng, 2010).

N-Heterocyclic Carbene Precursors

Compounds with imidazolidine dione skeletons, akin to the compound , are of interest as potential N-heterocyclic carbene precursors. These compounds demonstrate interesting reactivity and structural properties due to their extended π-frameworks, which could have implications in the development of new N-heterocyclic carbenes (Hobbs, Forster, Borau-Garcia, Knapp, Tuononen, & Roesler, 2010).

Chemosensor Development

Imidazole derivatives have been explored for their potential as chemosensors. For example, a study on a compound with a nitro group in the imidazole derivative showed that it could act as a sensor for amines, indicating the potential of similar compounds in sensor technology (Afandi, Purwono, & Haryadi, 2020).

Electroluminescent Applications

New low-molecular weight compounds, including some with imidazole structures, have been synthesized and tested for potential applications in organic light-emitting devices. These compounds have shown promising photophysical properties and could be applied in color electroluminescent structures (Dobrikov, Dobrikov, & Aleksandrova, 2011).